Cas no 1852712-16-3 (1-(2-Oxa-5-azabicyclo[2.2.1]heptan-5-yl)-2-(methylamino)ethan-1-one)
1-(2-Oxa-5-azabicyclo[2.2.1]heptan-5-yl)-2-(methylamino)ethan-1-one Chemical and Physical Properties
Names and Identifiers
-
- 1-(2-oxa-5-azabicyclo[2.2.1]heptan-5-yl)-2-(methylamino)ethan-1-one
- 2-(methylamino)-1-(2-oxa-5-azabicyclo[2.2.1]heptan-5-yl)ethanone
- 1-(2-Oxa-5-azabicyclo[2.2.1]heptan-5-yl)-2-(methylamino)ethan-1-one
-
- Inchi: 1S/C8H14N2O2/c1-9-3-8(11)10-4-7-2-6(10)5-12-7/h6-7,9H,2-5H2,1H3
- InChI Key: VSVHYNQMTQQHRL-UHFFFAOYSA-N
- SMILES: O1CC2CC1CN2C(CNC)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 196
- XLogP3: -0.8
- Topological Polar Surface Area: 41.6
Experimental Properties
- Density: 1.2±0.1 g/cm3
- Boiling Point: 316.2±37.0 °C at 760 mmHg
- Flash Point: 145.0±26.5 °C
- Vapor Pressure: 0.0±0.7 mmHg at 25°C
1-(2-Oxa-5-azabicyclo[2.2.1]heptan-5-yl)-2-(methylamino)ethan-1-one Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
1-(2-Oxa-5-azabicyclo[2.2.1]heptan-5-yl)-2-(methylamino)ethan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | O121151-100mg |
1-(2-Oxa-5-azabicyclo[2.2.1]heptan-5-yl)-2-(methylamino)ethan-1-one |
1852712-16-3 | 100mg |
$ 185.00 | 2022-06-03 | ||
| TRC | O121151-500mg |
1-(2-Oxa-5-azabicyclo[2.2.1]heptan-5-yl)-2-(methylamino)ethan-1-one |
1852712-16-3 | 500mg |
$ 705.00 | 2022-06-03 | ||
| TRC | O121151-1g |
1-(2-Oxa-5-azabicyclo[2.2.1]heptan-5-yl)-2-(methylamino)ethan-1-one |
1852712-16-3 | 1g |
$ 1090.00 | 2022-06-03 | ||
| Life Chemicals | F1907-5815-0.25g |
1-(2-oxa-5-azabicyclo[2.2.1]heptan-5-yl)-2-(methylamino)ethan-1-one |
1852712-16-3 | 95%+ | 0.25g |
$687.0 | 2023-09-07 | |
| Life Chemicals | F1907-5815-0.5g |
1-(2-oxa-5-azabicyclo[2.2.1]heptan-5-yl)-2-(methylamino)ethan-1-one |
1852712-16-3 | 95%+ | 0.5g |
$724.0 | 2023-09-07 | |
| Life Chemicals | F1907-5815-1g |
1-(2-oxa-5-azabicyclo[2.2.1]heptan-5-yl)-2-(methylamino)ethan-1-one |
1852712-16-3 | 95%+ | 1g |
$763.0 | 2023-09-07 | |
| Life Chemicals | F1907-5815-2.5g |
1-(2-oxa-5-azabicyclo[2.2.1]heptan-5-yl)-2-(methylamino)ethan-1-one |
1852712-16-3 | 95%+ | 2.5g |
$1526.0 | 2023-09-07 | |
| Life Chemicals | F1907-5815-5g |
1-(2-oxa-5-azabicyclo[2.2.1]heptan-5-yl)-2-(methylamino)ethan-1-one |
1852712-16-3 | 95%+ | 5g |
$2289.0 | 2023-09-07 | |
| Life Chemicals | F1907-5815-10g |
1-(2-oxa-5-azabicyclo[2.2.1]heptan-5-yl)-2-(methylamino)ethan-1-one |
1852712-16-3 | 95%+ | 10g |
$3205.0 | 2023-09-07 |
1-(2-Oxa-5-azabicyclo[2.2.1]heptan-5-yl)-2-(methylamino)ethan-1-one Related Literature
-
Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
-
Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
Additional information on 1-(2-Oxa-5-azabicyclo[2.2.1]heptan-5-yl)-2-(methylamino)ethan-1-one
Introduction to 1-(2-Oxa-5-azabicyclo[2.2.1]heptan-5-yl)-2-(methylamino)ethan-1-one (CAS No. 1852712-16-3)
The compound 1-(2-Oxa-5-azabicyclo[2.2.1]heptan-5-yl)-2-(methylamino)ethan-1-one, identified by its CAS number 1852712-16-3, represents a fascinating molecule in the realm of medicinal chemistry and pharmacology. This bicyclic structure, featuring a unique oxygen and nitrogen-containing bridge, has garnered attention due to its potential biological activities and structural complexity. The presence of a bicyclo[2.2.1]heptane core, combined with functional groups such as an amide and an N-methylamino side chain, positions this compound as a promising candidate for further exploration in drug discovery.
Recent advancements in chemical biology have highlighted the significance of heterocyclic compounds in medicinal chemistry. The bicyclo[2.2.1]heptane scaffold, in particular, has been implicated in various pharmacological applications due to its rigid three-membered ring system, which can mimic natural product structures and enhance binding affinity to biological targets. The incorporation of an oxygen atom into the ring further diversifies the electronic properties of the molecule, enabling interactions with a broader range of biological receptors.
In the context of drug development, the amide group in 1-(2-Oxa-5-azabicyclo[2.2.1]heptan-5-yl)-2-(methylamino)ethan-1-one serves as a versatile pharmacophore. Amides are well-known for their ability to form hydrogen bonds, which can be critical for stabilizing interactions with proteins and enzymes. The N-methylamino substituent adds another layer of complexity, potentially influencing both solubility and metabolic stability. These features make the compound an intriguing subject for structure-activity relationship (SAR) studies.
Current research in medicinal chemistry emphasizes the exploration of novel scaffolds that can exhibit unique biological profiles. The oxygen-containing bicyclic structure of this compound aligns with this trend, as it combines elements that have been previously successful in drug design. For instance, similar scaffolds have been reported to exhibit antimicrobial, anti-inflammatory, and even anticancer properties. The specific arrangement of atoms in 1-(2-Oxa-5-azabicyclo[2.2.1]heptan-5-yl)-2-(methylamino)ethan-1-one may contribute to its potential efficacy against certain diseases by interacting with specific binding sites on target proteins.
The synthesis of this compound presents an interesting challenge due to its cyclic nature and the presence of multiple stereocenters. Advanced synthetic methodologies, such as transition-metal-catalyzed reactions and asymmetric synthesis techniques, have been employed to achieve high yields and enantiopurity. These synthetic strategies not only facilitate access to the desired molecule but also provide valuable insights into its structural features and reactivity.
One of the most compelling aspects of this compound is its potential therapeutic applications. Preliminary computational studies suggest that it may interact with enzymes involved in metabolic pathways relevant to neurological disorders and inflammatory conditions. The oxygen and nitrogen atoms within the bicyclic core could serve as hydrogen bond donors or acceptors, modulating enzyme activity and downstream signaling pathways.
Furthermore, the N-methylamino group has been identified as a key pharmacophore in several bioactive molecules. Its ability to form stable hydrogen bonds with polar residues in proteins makes it an attractive feature for drug design. In particular, compounds containing N-methylamino groups have shown promise in treating neurological disorders by modulating neurotransmitter release or receptor activity.
The potential applications of 1-(2-Oxa-5-azabicyclo[2.2.1]heptan-5-yl)-2-(methylamino)ethan-1-one extend beyond traditional small-molecule drugs. Its unique structural features make it a valuable scaffold for developing peptidomimetics or other biologically active molecules that mimic natural products or peptides while avoiding their limitations such as poor solubility or rapid degradation.
In conclusion, 1-(2-Oxa-5-azabicyclo[2.2.1]heptan-5-yl)-2-(methylamino)ethan-1-one (CAS No. 1852712-16-3) represents a structurally complex and biologically relevant compound with significant potential in medicinal chemistry and drug discovery. Its unique oxygen-containing bicyclic scaffold combined with functional groups such as amides and N-methylamino side chains positions it as a promising candidate for further exploration in therapeutic development.
1852712-16-3 (1-(2-Oxa-5-azabicyclo[2.2.1]heptan-5-yl)-2-(methylamino)ethan-1-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)